Cas no 6974-88-5 (9H-Purine,6-(cyclopentylthio)-)

9H-Purine,6-(cyclopentylthio)- structure
6974-88-5 structure
Product Name:9H-Purine,6-(cyclopentylthio)-
CAS No:6974-88-5
MF:C10H12N4S
MW:220.294079780579
CID:515512
PubChem ID:95175
Update Time:2025-04-19

9H-Purine,6-(cyclopentylthio)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-(cyclopentylthio)-
    • 6-cyclopentylsulfanyl-7H-purine
    • 6-(Cyclopentylsulfanyl)-7H-purine
    • 7H-Purine, 6- (cyclopentylthio)-
    • NSC22024
    • 6-(CYCLOPENTYLTHIO)-9H-PURINE
    • 9H-PURINE, 6-(CYCLOPENTYLTHIO)-
    • NSC 22024
    • 6974-88-5
    • AI3-50252
    • 1H-Purine, 6-(cyclopentylthio)-
    • U5YWB2DP2A
    • UNII-U5YWB2DP2A
    • DTXSID30220037
    • 7H-Purine, 6-(cyclopentylthio)-
    • NSC-22024
    • 6-(Cyclopentylthio)purine
    • PURINE, 6-(CYCLOPENTYLTHIO)-
    • 6-(Cyclopentylthio)-7H-purine
    • Inchi: 1S/C10H12N4S/c1-2-4-7(3-1)15-10-8-9(12-5-11-8)13-6-14-10/h5-7H,1-4H2,(H,11,12,13,14)
    • InChI Key: BHOCVNZZUJWSOU-UHFFFAOYSA-N
    • SMILES: S(C1=C2C(=NC=N1)N=CN2)C1CCCC1

Computed Properties

  • Exact Mass: 220.07846
  • Monoisotopic Mass: 220.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 54.46
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